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Compound of Interest

Compound Name: N-Formyilglycine Ethyl Ester

Cat. No.: B140467

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Formylglycine Ethyl Ester, a
key building block in synthetic organic chemistry. This document details its chemical structure,
physical and chemical properties, synthesis, and significant applications, with a focus on
experimental protocols and data presentation for a scientific audience.

Core Compound Properties

N-Formylglycine Ethyl Ester, also known by its synonyms Ethyl N-formylglycinate and Ethyl
formamidoacetate, is a derivative of the amino acid glycine.[1][2] Its fundamental properties are
summarized in the tables below.
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Property Value Source(s)

Molecular Formula CsH9aNOs3 [3]

Molecular Weight 131.13 g/mol [3]
Colorless to light yellow clear

Appearance o [4]
liquid

Boiling Point 267-269 °C (lit.) [5]

Density 1.15 g/mL at 25 °C (lit.) [5]

Refractive Index (n20/D) 1.453 (lit.) [5]

N Soluble in common organic

Solubility [5]
solvents

Identifier Type Identifier Source(s)

CAS Number 3154-51-6 [3]
GMBCCEOJUWMBPF-

InChl Key [6]
UHFFFAOYSA-N

SMILES CCOC(=0O)CNC=0 [3]
Ethyl N-formylglycinate, Ethyl

Synonyms formamidoacetate, For-Gly- [1112]

OEt

Chemical Structure

The structure of N-Formylglycine Ethyl Ester consists of a glycine ethyl ester backbone with

a formyl group attached to the nitrogen atom.

Figure 1. Chemical structure of N-Formylglycine Ethyl Ester.

Spectroscopic Data

While detailed, quantitative spectroscopic data for N-Formylglycine Ethyl Ester is not readily

available in the public domain, the following tables summarize the expected spectral

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.smolecule.com/products/s703914
https://www.smolecule.com/products/s703914
https://dev.spectrabase.com/spectrum/BhIw9IwdOLR
https://dev.spectrabase.com/spectrum/IWdkP9fr2D7
https://dev.spectrabase.com/spectrum/IWdkP9fr2D7
https://dev.spectrabase.com/spectrum/IWdkP9fr2D7
https://dev.spectrabase.com/spectrum/IWdkP9fr2D7
https://www.smolecule.com/products/s703914
https://dev.spectrabase.com/spectrum/43oSj5Z5t2
https://www.smolecule.com/products/s703914
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_N_Formyl_N_methylglycine_Methyl_Ester.pdf
https://www.fishersci.ca/shop/products/n-formylglycine-ethyl-ester-tci-america-2/p-7129676
https://www.benchchem.com/product/b140467?utm_src=pdf-body
https://www.benchchem.com/product/b140467?utm_src=pdf-body
https://www.benchchem.com/product/b140467?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

characteristics. Full spectra can be accessed through specialized databases such as
SpectraBase and ChemicalBook.[6][7][8][9]

Expected Chemical Shift

Assignment Multiplicity
(ppm)

-CHO ~8.2 s

-NH- ~6.5-7.5 brs

-O-CH2-CHs ~4.2 q

-N-CH2-CO- ~4.1 d

-O-CH2-CHs ~1.3 t

Note: The presence of the amide bond may lead to the observation of rotamers, potentially
resulting in the splitting of peaks.

Assignment Expected Chemical Shift (ppm)
-COO- ~170

-CHO ~163

-O-CH2-CHs ~62

-N-CHz2-CO- ~41

-O-CH2-CHs ~14

Note: The presence of rotamers may result in the appearance of two distinct signals for the
formyl and ester carbonyl carbons, as well as for the carbons adjacent to the nitrogen atom.[10]
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Functional Group

Characteristic Absorption (cm~?)

N-H Stretch 3300-3500
C-H Stretch (sp?3) 2850-3000
C=0 Stretch (Ester) 1735-1750
C=0 Stretch (Amide I) ~1670
N-H Bend (Amide 1) ~1550
C-O Stretch 1000-1300
lon m/z

M]* 131

[M - OCH2CHs]* 86

[M - COOCH2CHs]* 58

Note: The fragmentation pattern of N-Formylglycine Ethyl Ester is expected to show

characteristic losses of the ethoxy group and the entire ethyl ester moiety.

Experimental Protocols

N-Formylglycine Ethyl Ester is a valuable intermediate in organic synthesis. The following

sections provide detailed protocols for its preparation and a key subsequent reaction.

A common method for the synthesis of N-Formylglycine Ethyl Ester involves the formylation

of glycine ethyl ester hydrochloride using methyl formate in the presence of a base.
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Reaction Setup Reaction ‘Workup and Purification
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Figure 2. Workflow for the synthesis of N-Formylglycine Ethyl Ester.

Protocol:
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e A suspension of glycine ethyl ester hydrochloride (0.495 mole) in methyl formate (250 ml) is
prepared in a suitable reaction vessel.

o Triethylamine (0.544 mole) is added to the stirred suspension.
e The resulting mixture is heated under reflux for 20 hours.
 After the reaction is complete, the mixture is cooled to room temperature.

o The precipitated triethylamine hydrochloride is removed by filtration through a Blichner
funnel.

o The filtrate is concentrated on a rotary evaporator.

e The remaining clear oil is distilled under reduced pressure to yield N-formylglycine ethyl
ester.

N-Formylglycine Ethyl Ester serves as a precursor for the synthesis of ethyl isocyanoacetate,
a valuable reagent in the synthesis of various heterocyclic compounds.[3]
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Reaction Setup Reaction Workup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide to N-Formylglycine Ethyl
Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140467#n-formylglycine-ethyl-ester-structure-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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